Cas no 189945-99-1 (2-methanesulfonamido-3-methylbutanoic acid)

• Product Name: 2-methanesulfonamido-3-methylbutanoic acid
• CAS No: 189945-99-1
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 3109549
• PubChem ID: 13443845
• Update Time: 2025-07-15

2-methanesulfonamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonamido-3-methylbutanoic acid
• AKOS000130735
• CS-0249846
• EN300-45398
• AKOS016053184
• 189945-99-1
• SCHEMBL5839738
• Z45637395
• 2-(methanesulfonamido)-3-methylbutanoic acid
• 2-methanesulfonamido-3-methylbutanoicacid
• XDA48231

• Inchi： 1S/C6H13NO4S/c1-4(2)5(6(8)9)7-12(3,10)11/h4-5,7H,1-3H3,(H,8,9)
• InChI Key： AKFZJYZYVABSGC-UHFFFAOYSA-N
• SMILES： S(C)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 195.05652907Da
• Monoisotopic Mass: 195.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methanesulfonamido-3-methylbutanoic acid

Introduction to 2-methanesulfonamido-3-methylbutanoic acid (CAS No. 189945-99-1)

2-methanesulfonamido-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 189945-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a methanesulfonamide functional group and a methyl-substituted butanoic acid backbone, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The structure of 2-methanesulfonamido-3-methylbutanoic acid consists of a butanoic acid chain with a methyl group at the third carbon position and a methanesulfonamide moiety attached to the second carbon. This arrangement imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in determining its suitability for various applications. The sulfonamide group is known for its ability to interact with biological targets, making this compound a promising scaffold for drug discovery.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methanesulfonamide functional group in 2-methanesulfonamido-3-methylbutanoic acid enhances its potential as a pharmacophore by facilitating hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 2-methanesulfonamido-3-methylbutanoic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, modifications to the side chains or functional groups can fine-tune the compound's binding affinity and selectivity, making it more effective against specific targets. This adaptability underscores the importance of 2-methanesulfonamido-3-methylbutanoic acid as a building block in drug discovery.

The synthesis of 2-methanesulfonamido-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic asymmetric synthesis and flow chemistry, have been employed to optimize yield and purity. These techniques not only enhance the efficiency of production but also allow for scalable manufacturing processes suitable for industrial applications.

Recent studies have highlighted the potential applications of 2-methanesulfonamido-3-methylbutanoic acid in addressing unmet medical needs. For example, researchers have explored its role in developing treatments for neurological disorders by investigating its interactions with neurotransmitter receptors. The compound's ability to modulate receptor activity suggests that it could serve as a lead compound for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases like rheumatoid arthritis.

The pharmacological evaluation of 2-methanesulfonamido-3-methylbutanoic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, while animal models have shown potential therapeutic benefits without significant adverse effects. These findings support further investigation into its clinical applicability and highlight its potential as a next-generation therapeutic agent.

As research continues to uncover new applications for 2-methanesulfonamido-3-methylbutanoic acid, collaboration between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible medical advancements. The compound's unique structural features and biological activities position it as a cornerstone in the development of innovative treatments across multiple therapeutic areas. By leveraging cutting-edge synthetic techniques and computational modeling, scientists can accelerate the discovery process and bring new therapies to patients in need.

The future prospects of 2-methanesulfonamido-3-methylbutanoic acid are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new indications. Advances in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeted delivery to affected tissues. As our understanding of disease mechanisms evolves, so too will the applications of this versatile compound.